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Compound of Interest

Compound Name: Triethylborane

Cat. No.: B153662

This guide provides essential information for researchers, scientists, and drug development
professionals on safely managing and extinguishing fires involving triethylborane (TEB).
Given its pyrophoric nature, proper handling and emergency preparedness are critical.

Frequently Asked Questions (FAQS)

Q1: What makes triethylborane (TEB) a significant fire risk? A: Triethylborane is strongly
pyrophoric, which means it ignites spontaneously upon contact with air.[1][2][3] It has an
extremely low autoignition temperature of -20°C (-4°F), requiring it to be handled using air-free
techniques.[1][3][4] Upon ignition, it burns intensely with a characteristic apple-green flame.[1]

[2]

Q2: What are the recommended extinguishing agents for a TEB fire? A: The most suitable
extinguishing agents are those that can smother the fire by cutting off the oxygen supply.
Recommended options include carbon dioxide (COZ2) and dry powder or dry chemical
extinguishers (e.g., Purple K, Class D, or multi-purpose ABC).[1][2][5][6] For small fires or
spills, inert materials such as dry sand, sodium chloride powder, or graphite powder can also
be effective.[7][8]

Q3: What happens if water is used on a triethylborane fire? A: Water must never be used to
extinguish a TEB fire.[1][2] TEB reacts with water or steam to produce toxic and highly
flammable vapors.[1][9] Furthermore, because TEB is immiscible with and floats on water,
applying water can spread the burning liquid and enlarge the fire.[1][4]
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Q4: Are there other extinguishing agents that must be avoided? A: Yes. In addition to water,
halogenated fire extinguishing agents (e.g., Halon-based extinguishers) are strictly prohibited
for use on TEB fires.[1][4][9][10]

Q5: What type of fire extinguisher should be readily available in a laboratory where TEB is
handled? A: Laboratories working with TEB should be equipped with a Class D fire
extinguisher, which is specifically designed for combustible metal and pyrophoric material fires.
A multi-purpose ABC dry chemical extinguisher or a CO2 extinguisher are also suitable and
commonly recommended alternatives.[1][2][5][6]

Q6: What are the immediate actions to take in the event of a TEB fire? A: If it is safe to do so,
the first priority is to shut off the source of the TEB leak.[4] For a small, manageable fire, use an
appropriate extinguisher. For any fire that is spreading or cannot be immediately controlled,
evacuate the area, activate the nearest fire alarm, and contact emergency services.[5]

Q7: How should a small, unignited TEB spill be managed? A: For a small spill that has not yet
ignited, you should act quickly to prevent its contact with air. Cover the spill with an inert
absorbent material like dry sand, sodium chloride powder, or graphite powder.[8][9] Using non-
sparking tools, sweep the mixture into a suitable, sealable container for proper disposal.[5][9]
Ensure the area is well-ventilated throughout the cleanup process.[5]

Troubleshooting Guides
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Scenario/lssue

Probable Cause &
Explanation

Recommended Solution &
Action

A small TEB fire has started on

a lab bench or in a fume hood.

A leak or spill has exposed the
pyrophoric TEB to the air,
causing immediate ignition.[1]

[3]

If trained and it is safe, use a
portable dry powder
(ABC/Class D) or CO2
extinguisher.[1][2] Aim the
nozzle at the base of the fire.
[11] Alternatively, smother the
fire completely with dry sand or

another inert powder.[8]

The TEB fire reignites shortly

after being extinguished.

TEB's pyrophoric nature
means it will reignite if it
remains hot and is re-exposed
to oxygen.[4] The extinguishing
agent may not have sufficiently
cooled the material or may
have been displaced, allowing

air contact.

Re-apply the extinguishing
agent to ensure the fuel is fully
covered and a barrier is
maintained between the TEB
and the air.[6][12] Continue to
monitor the area closely. If
practical and safe, allowing the
fire to burn itself out while
preventing its spread is a

viable strategy.[4]

A TEB fire is spreading and
cannot be controlled with a

portable extinguisher.

The spill is too large, or the fire
has spread to other
combustible materials, making
it too dangerous for initial

response efforts.

Do not attempt to fight the fire.
Your safety is the priority.
Immediately activate the fire
alarm, evacuate the area, and
call for professional emergency
responders.[5] Close doors as
you exit to help confine the

fire.

Data Presentation: Extinguishing Agent Comparison

The following table summarizes the suitability of various agents for extinguishing

triethylborane fires.
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Extinguishing
Agent

Suitability

Mechanism of
Action

Key
Considerations &
Cautions

Dry Powder (Class D)

Highly Recommended

Smothering (interrupts
chemical reaction,
separates fuel from
oxygen).[6][12]

The most effective
option for pyrophoric

substances.

Smothering and minor

A versatile and

effective option. Not

Dry Chemical (ABC) Recommended chemical inhibition of as specialized as
the fire.[12] Class D but widely
available.
) Effective, but the fire
Cooling and o
o ] ] may reignite once the
Carbon Dioxide (CO2) Recommended Smothering (displaces o ]
CO2 dissipates if the
oxygen).[5] L
TEB is still hot.[4]
Excellent for
Smothering (forms a containing spills and
Dry Sand / Inert ] i o
Recommended physical barrier to extinguishing small
Powder ,
oxygen).[8] fires. Must be
completely dry.
Highly effective but
Cooling and poses significant

Liquid Nitrogen

Specialized Use Only

Smothering (rapidly
vaporizes, displacing
oxygen).[13][14][15]

hazards (cryogenic
burns) and requires
specialized training

and equipment.

Water

DO NOT USE

Reacts with TEB to
produce flammable

gas; spreads the fire.

[4119]

Will intensify the fire
and increase the
hazard.[4]
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) Explicitly
Adverse chemical T
Halogenated Agents DO NOT USE contraindicated for

reaction.[4][9][10] TEB fires.[4][10]

May provide Most foams are water-
temporary control but based and can react
Foam Not Recommended ) ) o
is generally not with TEB. Reignition is
advised.[4] highly likely.[4]

Experimental Protocols: Emergency Response
Procedures

These protocols outline the steps for responding to a TEB fire with common extinguishing
equipment.

Protocol 1: Using a Dry Powder (ABC/Class D) Fire Extinguisher

o Safety First: Ensure you have a clear exit path before approaching the fire. Do not allow the
fire to get between you and the exit.

o Assess the Fire: Confirm the fire is small enough to be handled by a single extinguisher.

 Activate the Extinguisher: Use the P.A.S.S. technique:[12][16]

o

Pull the safety pin.

o

Aim the nozzle at the base of the fire from a safe distance (typically 6-8 feet).

[¢]

Squeeze the handle to discharge the powder.

[¢]

Sweep the nozzle from side to side, covering the entire base of the fire.

» Extinguish and Observe: Continue discharging the agent until the flames are completely
extinguished. The goal is to form a blanket of powder over the liquid fuel.[6][17]

e Prevent Reignition: Back away slowly and watch for any signs of reignition.[4] Be prepared to
apply more powder if necessary.
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» Ventilation: Avoid using dry powder extinguishers in small, enclosed spaces without
adequate ventilation, as the discharged powder can significantly reduce visibility and pose
an inhalation risk.[6][12]

Protocol 2: Using Dry Sand or Other Inert Material

Applicability: This method is most effective for small, contained spills and fires on flat
surfaces (e.g., floor or inside a spill tray).

o Application: From a safe distance, gently but quickly apply the sand or inert powder over the
entire fire. Do not dump it from a height, as this could splash the burning liquid.

» Smother the Fire: Continue applying the material until the fire is completely smothered and
no flames are visible. A thick layer is required to effectively block oxygen.

¢ Containment: The inert material will also serve to absorb the unburnt TEB.

o Disposal: Once the situation is safe and the material has cooled, the mixture must be
collected using non-sparking tools and disposed of as hazardous waste according to
institutional protocols.[5][9]

Mandatory Visualizations
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Caption: Decision workflow for responding to a triethylborane fire.
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Caption: Mechanisms of different agents on a triethylborane fire.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b153662#fire-extinguishing-methods-for-
triethylborane-fires]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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